Cas no 54784-85-9 (2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-)

• Product Name: 2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
• CAS No: 54784-85-9
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 1590766
• Update Time: 2024-09-11

2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-

• Inchi： 1S/C12H9BrO2/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8,14H,9-10H2
• InChI Key： XYCIKESJDRHZQR-UHFFFAOYSA-N
• SMILES： C(O)C#CC#CCOC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 263.97857

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 412.5±35.0 °C(Predicted)
• PSA: 29.46
• pka: 12.62±0.10(Predicted)